Cas no 940981-14-6 (6-(aminomethyl)-2,3-dihydro-1H,5H-pyrido3,2,1-ijquinolin-5-one)

• Product Name: 6-(aminomethyl)-2,3-dihydro-1H,5H-pyrido3,2,1-ijquinolin-5-one
• CAS No: 940981-14-6
• MF: C₁₃H₁₄N₂O
• MW: 214.263062953949
• CID: 4776175
• Update Time: 2025-05-19

6-(aminomethyl)-2,3-dihydro-1H,5H-pyrido3,2,1-ijquinolin-5-one Chemical and Physical Properties

Names and Identifiers

• 6-(aminomethyl)-2,3-dihydro-1H,5H-pyrido[3,2,1-ij]quinolin-5-one
• 2-Aminomethyl-6,7-dihydro-5H-pyrido[3,2,1-ij]quinolin-3-one
• 6-(aminomethyl)-2,3-dihydro-1H,5H-pyrido3,2,1-ijquinolin-5-one

• Inchi： 1S/C13H14N2O/c14-8-11-7-10-4-1-3-9-5-2-6-15(12(9)10)13(11)16/h1,3-4,7H,2,5-6,8,14H2
• InChI Key： OQEZGPXURARDCU-UHFFFAOYSA-N
• SMILES： C12=CC=CC3=C1N(C(=O)C(CN)=C3)CCC2

Additional information on 6-(aminomethyl)-2,3-dihydro-1H,5H-pyrido3,2,1-ijquinolin-5-one

Recent Advances in the Study of 6-(Aminomethyl)-2,3-dihydro-1H,5H-pyrido3,2,1-ijquinolin-5-one (CAS: 940981-14-6)

The compound 6-(aminomethyl)-2,3-dihydro-1H,5H-pyrido3,2,1-ijquinolin-5-one (CAS: 940981-14-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel heterocyclic compounds with potential pharmacological activities. Researchers have explored its utility in the development of central nervous system (CNS) targeting agents, given its structural similarity to known neuromodulators. The presence of both amino and carbonyl functional groups in its structure makes it a versatile building block for further chemical modifications.

In terms of biological activity, preliminary in vitro studies have demonstrated that 6-(aminomethyl)-2,3-dihydro-1H,5H-pyrido3,2,1-ijquinolin-5-one exhibits moderate affinity for several neurotransmitter receptors, including serotonin and dopamine receptors. This finding suggests potential applications in the treatment of neurological disorders such as Parkinson's disease and depression. However, further in vivo studies are required to validate these observations and assess the compound's pharmacokinetic properties.

Recent synthetic approaches to this compound have focused on improving yield and purity while reducing environmental impact. A 2023 study published in the Journal of Medicinal Chemistry described a novel green chemistry approach using catalytic hydrogenation, achieving a 78% yield with significantly reduced waste production compared to traditional methods. This advancement is particularly important for scaling up production for potential clinical trials.

Structural-activity relationship (SAR) studies have revealed that modifications at the aminomethyl position can significantly alter the compound's biological properties. Researchers have developed several derivatives with enhanced receptor selectivity, opening new avenues for targeted drug development. Computational modeling studies have further supported these findings by predicting binding affinities to various biological targets.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as blood-brain barrier penetration, metabolic stability, and potential toxicity need to be addressed in future research. Current studies are focusing on prodrug strategies and formulation approaches to overcome these limitations.

In conclusion, 6-(aminomethyl)-2,3-dihydro-1H,5H-pyrido3,2,1-ijquinolin-5-one represents a promising scaffold for the development of novel therapeutic agents. The recent advancements in its synthesis and biological evaluation provide a solid foundation for future research in this area. Continued investigation into its mechanism of action and optimization of its pharmacological properties will be crucial for realizing its full therapeutic potential.